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Compound of Interest

2-Hydroxy-2-(p-tolyl)propanoic
Compound Name: o
aci

cat. No.: B1197386

Safe Handling and Disposal of 2-Hydroxy-2-(p-
tolyl)propanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling 2-Hydroxy-2-(p-

tolyl)propanoic acid (CAS No. 70589-40-1) in a laboratory setting. Adherence to these
procedures is critical to ensure personal safety and proper disposal.

Hazard Identification and Personal Protective Equipment

2-Hydroxy-2-(p-tolyl)propanoic acid is a chemical that requires careful handling due to its
potential health hazards. Based on available safety data, this compound is harmful if
swallowed, inhaled, or in contact with skin, and it can cause serious eye and skin irritation.[1]
Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Summary of Hazards and Required PPE
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Required Personal
Identifier Value Hazard Statement Protective
Equipment (PPE)

) Eyes/Face: Chemical
H302: Harmful if
CAS Number 70589-40-1 safety goggles and a
swallowed i
face shield.

Skin: Nitrile or butyl
rubber gloves and a
) lab coat. An
H312: Harmful in ) ) )
Molecular Formula C10H1203 ) ) impervious apron is
contact with skin
recommended when
handling larger

quantities.[2][3]

Respiratory: Use in a
well-ventilated area. A
NIOSH-approved

respirator with acid

] H315: Causes skin gas cartridges may be
Molecular Weight 180.20 g/mol [1] o )
irritation necessary if
ventilation is

inadequate or if there
is a risk of aerosol
formation.[2][4]

H319: Causes serious

eye irritation

H332: Harmful if

inhaled

Operational Plan: Step-by-Step Handling
Procedures

1. Engineering Controls and Preparation:
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Always handle 2-Hydroxy-2-(p-tolyl)propanoic acid in a certified chemical fume hood to
minimize inhalation exposure.[4]

Ensure that an eyewash station and a safety shower are readily accessible and in good
working order.[4]

Before starting any work, clear the area of any incompatible materials, such as strong bases
or oxidizing agents.

Prepare all necessary equipment and reagents in advance to minimize the duration of
handling.

. Donning Personal Protective Equipment (PPE):

Inspect all PPE for any damage before use.

Put on a lab coat, ensuring it is fully buttoned.

Wear chemical safety goggles and a face shield.[2][3]

Don the appropriate gloves (nitrile or butyl rubber).[2] Check for any tears or punctures.
. Handling and Experimental Work:

Carefully weigh and transfer the chemical, avoiding the creation of dust or aerosols.

If dissolving the compound, add it slowly to the solvent.

Keep all containers with the chemical tightly closed when not in use.[4]

Avoid contact with skin, eyes, and clothing.[4]

In case of accidental contact, immediately follow the first aid procedures outlined below.
. Post-Handling:

After handling, wash your hands thoroughly with soap and water.

Clean all contaminated surfaces.
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Properly remove and dispose of gloves and any other contaminated disposable PPE in the
designated hazardous waste container.

Disposal Plan

1.

Waste Collection:

All solid waste contaminated with 2-Hydroxy-2-(p-tolyl)propanoic acid, including gloves,
weigh boats, and paper towels, must be collected in a designated, properly labeled, and
sealed hazardous waste container.

Unused or unwanted 2-Hydroxy-2-(p-tolyl)propanoic acid should also be disposed of as
hazardous waste.

Do not dispose of this chemical down the drain. Aromatic compounds can be toxic and may
not be effectively treated by wastewater systems.

. Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area.

The storage area should be away from incompatible materials and in a well-ventilated
location.

Ensure the container is clearly labeled with "Hazardous Waste" and the chemical name.

. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's
environmental health and safety office or a licensed chemical waste disposal company.

Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and shoes. Flush the affected skin with plenty
of water for at least 15 minutes. Seek medical attention if irritation persists.[4]
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and give them 2-4 cupfuls of water or milk to drink. Seek immediate medical

attention.[4]

o Spills: In case of a small spill, absorb the material with an inert substance (e.g., vermiculite,
sand) and place it in a sealed container for hazardous waste disposal. Ensure proper PPE is
worn during cleanup. For large spills, evacuate the area and contact your institution's
emergency response team.

Experimental Workflow Diagram
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Caption: Workflow for handling 2-Hydroxy-2-(p-tolyl)propanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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